2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[5-(3,4-dichlorophenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C26H18Cl2F3N3OS/c27-20-9-8-17(12-21(20)28)23-14-32-25(34(23)19-6-3-5-18(13-19)26(29,30)31)36-15-24(35)33-11-10-16-4-1-2-7-22(16)33/h1-9,12-14H,10-11,15H2
• InChI Key: CPTYQJSKWKXGBW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CSC3=NC=C(N3C4=CC=CC(=C4)C(F)(F)F)C5=CC(=C(C=C5)Cl)Cl
• Molecular Formula: C26H18Cl2F3N3OS
• Molecular Weight: 548.4 g/mol

Description

2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H18Cl2F3N3OS and its molecular weight is 548.41. The purity is usually 95%.
BenchChem offers high-quality 2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((5-(3,4-dichlorophenyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The work by Klásek et al. (2010) demonstrates the synthesis of novel compounds through the reaction of 3-phenyl-3-aminoquinoline-2,4-diones with alkyl or aryl isothiocyanates. This process yields compounds that undergo rearrangement under specific conditions to produce structures with potential biological relevance, highlighting the synthetic versatility of similar molecules (Klásek, Lyčka, Mikšík, & Růžička, 2010).

Antimicrobial and Antifungal Activity

• Research into the antimicrobial and antifungal activities of novel 1H-indole derivatives by an unnamed group of authors (2020) showed that these compounds exhibit significant activity. This suggests that derivatives of the target compound may also hold potential in the treatment of microbial infections (Author not listed, 2020).

Anti-inflammatory and Analgesic Properties

• Singh, Bhati, and Kumar (2008) synthesized a series of compounds to evaluate their anti-inflammatory activity. Among these, certain compounds showed moderate to good activity, indicating the therapeutic potential of similar structures in managing inflammation and pain (Singh, Bhati, & Kumar, 2008).

Heme Oxygenase Inhibition

• A study by Roman et al. (2010) focused on designing selective inhibitors of heme oxygenases (HO-1 and HO-2), crucial enzymes in the degradation of heme. They synthesized a series of 1-aryl-2-(1H-imidazol-1-yl/1H-1,2,4-triazol-1-yl)ethanones and derivatives, finding potent inhibitors, which suggests similar molecules could be explored for their pharmacological benefits (Roman, Vlahakis, Vukomanovic, Nakatsu, & Szarek, 2010).

Antioxidant and Antimicrobial Agents

• Gopi, Sastry, and Dhanaraju (2016) synthesized chalcone derivatives to evaluate their antioxidant and antimicrobial activities. These compounds showed excellent activities compared to standard drugs, indicating the potential of similar structures in developing new therapeutic agents (Gopi, Sastry, & Dhanaraju, 2016).